Cas no 68056-36-0 (2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid)

• Product Name: 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid
• CAS No: 68056-36-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5759421
• PubChem ID: 21312556
• Update Time: 2025-05-23

2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 68056-36-0
• AKOS006291785
• CS-0344452
• EN300-1247719
• SCHEMBL11560185
• 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid
• 3-Thiophenepropanoic acid, α-amino-β-hydroxy-
• 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid

• Inchi： 1S/C7H9NO3S/c8-5(7(10)11)6(9)4-1-2-12-3-4/h1-3,5-6,9H,8H2,(H,10,11)
• InChI Key： CCQJVWZEVPLRDV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 432.5±45.0 °C(Predicted)
• pka: 2.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid

Introduction to 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS No. 68056-36-0)

2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid, identified by the chemical abstracts service number 68056-36-0, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This molecule, featuring a thiophene ring appended to a β-amino acid scaffold, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid consists of a propanoic acid backbone substituted with both an amino group at the α-position and a hydroxyl group at the β-position, further modified by the incorporation of a thiophene ring at the third carbon. This arrangement imparts distinct chemical properties, including potential chelating capabilities due to the presence of both nitrogen and oxygen donor atoms, which could be exploited in the design of metal-binding agents or enzyme inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid with greater accuracy. Studies suggest that the thiophene moiety may interact with specific biological targets through π-stacking or hydrophobic interactions, while the amino and hydroxyl groups could participate in hydrogen bonding networks. These interactions are critical for modulating enzyme function and receptor binding, making this compound an attractive scaffold for medicinal chemists.

In the realm of drug discovery, 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid has been investigated for its potential as a precursor in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of natural products such as thiopeptides, which have demonstrated remarkable biological activities against various pathogens. By leveraging synthetic strategies that incorporate heterocyclic scaffolds like thiophene, researchers aim to develop compounds with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

The utility of 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid extends beyond pharmaceutical applications. In material science, its ability to form coordination complexes with transition metals has been explored for applications in catalysis and nanotechnology. The thiophene ring can act as a ligand, facilitating the formation of stable metal complexes that exhibit catalytic activity in organic transformations. Additionally, the presence of both polar and non-polar regions in its structure suggests potential applications in self-assembled systems and supramolecular chemistry.

Current research endeavors are focused on optimizing synthetic routes to 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid to enhance yield and purity. Advances in green chemistry principles have encouraged the development of more sustainable methodologies, such as enzymatic resolutions and flow chemistry techniques, which minimize waste and improve efficiency. These innovations not only contribute to cost-effective production but also align with global efforts to promote environmentally responsible chemical synthesis.

The biological evaluation of 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid has revealed promising preliminary results in several disease models. Preclinical studies indicate that derivatives of this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The exact mechanisms by which these effects are mediated are under active investigation, but early findings suggest interactions with key signaling pathways involved in inflammation and infection. Such discoveries hold promise for developing novel therapeutics targeting chronic diseases where current treatments are limited.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness compounds like 2-amino-3-hydroxy-3-(thiophen-3-y l)propanoic acid for therapeutic purposes. The integration of high-throughput screening technologies with machine learning algorithms allows for rapid identification of bioactive analogs within large chemical libraries. This synergy between experimental chemistry and computational methods accelerates the discovery pipeline, enabling researchers to explore complex biological questions with unprecedented efficiency.

In conclusion,2-amino - 3 - hydroxy - 3 - (thiophen - 3 - yl ) propanoic acid (CAS No. 68056 - 36 - 0 ) represents a compelling example of how structural diversity can be leveraged to develop novel materials and therapeutics. Its unique combination of functional groups and demonstrated potential in multiple domains underscore its importance as a research tool and future candidate for industrial applications. As scientific methodologies continue to advance ,the full therapeutic and material science promise of this compound is anticipated to unfold through collaborative efforts across academia ,industry ,and healthcare sectors .